molecular formula C13H20FN3 B8293479 2-fluoro-N1-(2-(piperidin-1-yl)ethyl)benzene-1,4-diamine

2-fluoro-N1-(2-(piperidin-1-yl)ethyl)benzene-1,4-diamine

Cat. No.: B8293479
M. Wt: 237.32 g/mol
InChI Key: ZLXSLIYKJPKNBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-fluoro-N1-(2-(piperidin-1-yl)ethyl)benzene-1,4-diamine is a useful research compound. Its molecular formula is C13H20FN3 and its molecular weight is 237.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H20FN3

Molecular Weight

237.32 g/mol

IUPAC Name

2-fluoro-1-N-(2-piperidin-1-ylethyl)benzene-1,4-diamine

InChI

InChI=1S/C13H20FN3/c14-12-10-11(15)4-5-13(12)16-6-9-17-7-2-1-3-8-17/h4-5,10,16H,1-3,6-9,15H2

InChI Key

ZLXSLIYKJPKNBY-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CCNC2=C(C=C(C=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-4-nitro-N-(2-(piperidin-1-yl)ethyl)aniline (1.87 g, 7.00 mmol) in THF (20 mL) was added catalyst Pd/C (0.50 g). The reaction mixture was stirred at rt under H2 overnight. The mixture was filtered, and the filtrate was concentrated in vacuo. The residue was purified by a silica gel column chromatography (DCM/MeOH (V/V)=15:1) to give the title compound as yellow oil (1.50 g, 90%).
Quantity
1.87 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 g
Type
catalyst
Reaction Step One
Yield
90%

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